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Compound of Interest

Compound Name: SB 239063

Cat. No.: B1680818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution of SB 239063 in

Dimethyl Sulfoxide (DMSO) for use in various experimental settings. SB 239063 is a potent

and selective p38 mitogen-activated protein kinase (MAPK) inhibitor, and proper preparation of

stock solutions is critical for accurate and reproducible experimental results.[1][2]

Chemical Properties and Solubility
SB 239063 is an imidazole-based compound with a molecular weight of approximately 368.4

g/mol .[3] It is known to be a selective inhibitor of p38α and p38β MAPK isoforms.[4][5] While it

is insoluble in water, it exhibits good solubility in DMSO, a common solvent for in vitro and in

vivo studies.[4][6]

Quantitative Solubility Data
The reported solubility of SB 239063 in DMSO varies across different suppliers. It is crucial to

consult the manufacturer's product datasheet for batch-specific information. Below is a

summary of reported solubility data.
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Parameter Value Source

Molecular Weight 368.4 g/mol PubChem[3]

Solubility in DMSO ≥18.4 mg/mL APExBIO[6]

3.68 mg/mL (10 mM) with

gentle warming
Tocris Bioscience[1]

60 mg/mL (162.86 mM) Selleck Chemicals[4]

16 mg/mL Cayman Chemical[7]

100 mM Hello Bio[8]

Note:The variability in reported solubility may be due to differences in the purity of the

compound, the hydration state, and the specific experimental conditions used for solubility

testing. It is always recommended to perform a small-scale test to confirm the solubility with

your specific batch of SB 239063 and DMSO.

Experimental Protocols
Materials and Equipment

SB 239063 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block

Sonicator (optional)

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparation of a 10 mM Stock Solution in
DMSO
This protocol provides a general procedure for preparing a 10 mM stock solution of SB 239063.

Adjust the calculations accordingly for different desired concentrations.

Calculate the required mass of SB 239063:

Molecular Weight (MW) of SB 239063 = 368.4 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 368.4 g/mol * (1000 mg / 1 g) = 3.684

mg

Weighing the Compound:

Carefully weigh out 3.684 mg of SB 239063 powder using an analytical balance and place

it into a sterile microcentrifuge tube.

Adding DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SB 239063
powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, gentle warming can be applied. Place the tube in a

water bath or heat block set to 37°C for 10 minutes.[6]

Intermittently vortex the tube during the warming process.

Alternatively, or in addition to warming, the tube can be placed in an ultrasonic bath for a

few minutes to aid dissolution.[6]
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Visually inspect the solution to ensure that all solid material has dissolved and the solution

is clear.

Storage:

Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.[4]

Store the aliquots at -20°C or -80°C. Under these conditions, the stock solution can be

stable for several months to two years.[5][6] Always refer to the manufacturer's

recommendation for long-term storage.

Visualizations
Experimental Workflow
The following diagram illustrates the step-by-step workflow for dissolving SB 239063 in DMSO.
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Caption: Workflow for dissolving SB 239063 in DMSO.

Signaling Pathway
SB 239063 is a selective inhibitor of the p38 MAPK signaling pathway, which plays a crucial

role in the cellular response to stress and in the production of inflammatory cytokines.
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Caption: Inhibition of the p38 MAPK pathway by SB 239063.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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